Cas no 920520-38-3 (4-Pyridinamine, N-[4-(2-benzothiazolyl)phenyl]-2-chloro-)

4-Pyridinamine, N-[4-(2-benzothiazolyl)phenyl]-2-chloro- structure
920520-38-3 structure
Product Name:4-Pyridinamine, N-[4-(2-benzothiazolyl)phenyl]-2-chloro-
CAS No:920520-38-3
MF:C18H12ClN3S
MW:337.825981140137
CID:747582
PubChem ID:71422726
Update Time:2025-04-19

4-Pyridinamine, N-[4-(2-benzothiazolyl)phenyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinamine, N-[4-(2-benzothiazolyl)phenyl]-2-chloro-
    • N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-chloropyridin-4-amine
    • 920520-38-3
    • DTXSID80841731
    • SCHEMBL4593253
    • Inchi: 1S/C18H12ClN3S/c19-17-11-14(9-10-20-17)21-13-7-5-12(6-8-13)18-22-15-3-1-2-4-16(15)23-18/h1-11H,(H,20,21)
    • InChI Key: KRNIYGNHGYXWAF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)NC1C=CC(=CC=1)C1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 337.0440463g/mol
  • Monoisotopic Mass: 337.0440463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 66Ų

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